Cas no 660440-56-2 (3-(4-Nitrophenyl)pyridin-2(1H)-one)

• Product Name: 3-(4-Nitrophenyl)pyridin-2(1H)-one
• CAS No: 660440-56-2
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD20491463
• CID: 1037585
• PubChem ID: 54161410
• Update Time: 2025-05-20

3-(4-Nitrophenyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Nitrophenyl)pyridin-2(1H)-one
• 3-(4-nitrophenyl)-1H-pyridin-2-one
• MFCD20491463
• 660440-56-2
• A1-27431
• OORAHBMLSYDCDV-UHFFFAOYSA-N
• CS-0210973
• BS-29379
• DB-365538
• SCHEMBL5073672
• DTXSID00709445

• MDL： MFCD20491463
• Inchi： 1S/C11H8N2O3/c14-11-10(2-1-7-12-11)8-3-5-9(6-4-8)13(15)16/h1-7H,(H,12,14)
• InChI Key： OORAHBMLSYDCDV-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.05354
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24

Additional information on 3-(4-Nitrophenyl)pyridin-2(1H)-one

Research Brief on 3-(4-Nitrophenyl)pyridin-2(1H)-one (CAS: 660440-56-2): Recent Advances and Applications in Chemical Biology and Medicine

The compound 3-(4-Nitrophenyl)pyridin-2(1H)-one (CAS: 660440-56-2) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This heterocyclic scaffold, featuring both pyridinone and nitrophenyl moieties, has demonstrated versatile biological activities and synthetic utility. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of 3-(4-Nitrophenyl)pyridin-2(1H)-one derivatives as selective JAK2 inhibitors. The research team systematically modified the core structure at positions 1, 4, and 5 of the pyridinone ring, identifying several analogs with improved potency (IC50 values ranging from 12-85 nM) and selectivity profiles against other JAK family members. Molecular docking studies revealed that the 4-nitrophenyl group plays a crucial role in stabilizing the inhibitor-enzyme complex through π-π stacking interactions with Phe595 in the JAK2 active site.

In antimicrobial research, a 2024 publication in Bioorganic Chemistry reported novel 3-(4-Nitrophenyl)pyridin-2(1H)-one derivatives exhibiting potent activity against drug-resistant Gram-positive bacteria, including MRSA and VRE strains. The most promising compound in this series (designated NPY-2024) showed MIC values of 0.5-2 μg/mL against these pathogens, comparable to linezolid. Mechanistic studies suggested that these compounds interfere with bacterial cell wall biosynthesis by targeting undecaprenyl pyrophosphate phosphatase (UppP), a validated but underexploited antibacterial target.

The synthetic accessibility of 3-(4-Nitrophenyl)pyridin-2(1H)-one has also been improved through recent methodological advances. A 2023 paper in Organic Letters described a microwave-assisted, one-pot synthesis of this scaffold from 4-nitrobenzaldehyde and 2-hydroxypyridine, achieving yields up to 82% in just 15 minutes. This efficient protocol enables rapid generation of compound libraries for structure-activity relationship studies.

From a drug metabolism perspective, recent pharmacokinetic studies of 3-(4-Nitrophenyl)pyridin-2(1H)-one derivatives have revealed interesting findings. The nitrophenyl group undergoes extensive reduction to the corresponding aminophenyl metabolite in vivo, which in some cases leads to enhanced biological activity. This biotransformation pathway has important implications for the design of prodrugs based on this scaffold.

Looking forward, the unique physicochemical properties of 3-(4-Nitrophenyl)pyridin-2(1H)-one, including its moderate lipophilicity (clogP ~2.1) and good solubility profile, make it particularly attractive for CNS drug discovery. Several pharmaceutical companies have included derivatives of this scaffold in their pipelines for neurodegenerative disease targets, with preclinical candidates expected to enter clinical trials in 2025.

In conclusion, 3-(4-Nitrophenyl)pyridin-2(1H)-one (660440-56-2) represents a privileged structure in medicinal chemistry with demonstrated applications across multiple therapeutic areas. Recent research has significantly expanded our understanding of its structure-activity relationships, synthetic accessibility, and biological mechanisms. Future studies will likely focus on further optimizing this scaffold for improved drug-like properties and exploring its potential in emerging therapeutic areas such as targeted protein degradation and covalent inhibitor design.